N-(6-methyl-1,3-benzothiazol-2-yl)ethanesulfonamide

• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)ethanesulfonamide
• InChI: InChI=1S/C10H12N2O2S2/c1-3-16(13,14)12-10-11-8-5-4-7(2)6-9(8)15-10/h4-6H,3H2,1-2H3,(H,11,12)
• InChI Key: DTFZYSIZMXCRLQ-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NC1=NC2=C(S1)C=C(C=C2)C
• Molecular Formula: C10H12N2O2S2
• Molecular Weight: 256.3 g/mol

Description

N-(6-methyl-1,3-benzothiazol-2-yl)ethanesulfonamide, also known as MBS, is a chemical compound used in scientific research for its unique properties. This compound is a sulfonamide derivative that has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-(6-methyl-1,3-benzothiazol-2-yl)ethanesulfonamide is not fully understood, but it is believed to involve the formation of a complex with metal ions such as copper and zinc. This complex formation results in a change in the fluorescence properties of N-(6-methyl-1,3-benzothiazol-2-yl)ethanesulfonamide, allowing for its use as a fluorescent probe. Additionally, N-(6-methyl-1,3-benzothiazol-2-yl)ethanesulfonamide is believed to inhibit carbonic anhydrase by binding to the active site of the enzyme.
Biochemical and Physiological Effects:
N-(6-methyl-1,3-benzothiazol-2-yl)ethanesulfonamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells in vitro, although its mechanism of action in this context is not fully understood. Additionally, N-(6-methyl-1,3-benzothiazol-2-yl)ethanesulfonamide has been shown to have anti-inflammatory effects in animal models, although further research is needed to fully understand these effects.

Advantages and Limitations for Lab Experiments

N-(6-methyl-1,3-benzothiazol-2-yl)ethanesulfonamide has several advantages for use in lab experiments. It is a relatively simple compound to synthesize and is readily available. Additionally, its fluorescent properties make it a useful tool for the detection of metal ions in biological systems. However, N-(6-methyl-1,3-benzothiazol-2-yl)ethanesulfonamide also has some limitations. Its mechanism of action is not fully understood, which may limit its use in certain contexts. Additionally, its effects on human health are not well studied, which may limit its potential as a therapeutic agent.

Future Directions

There are several future directions for research on N-(6-methyl-1,3-benzothiazol-2-yl)ethanesulfonamide. One area of interest is its potential as a therapeutic agent for the treatment of cancer and inflammatory diseases. Additionally, further research is needed to fully understand its mechanism of action and its effects on human health. Finally, N-(6-methyl-1,3-benzothiazol-2-yl)ethanesulfonamide may have potential applications in the development of new fluorescent probes for the detection of metal ions in biological systems.

Synthesis Methods

N-(6-methyl-1,3-benzothiazol-2-yl)ethanesulfonamide can be synthesized through a multistep process that involves the reaction of 2-aminobenzenethiol with chloroacetic acid to form 2-(methylthio)benzoic acid. This intermediate is then reacted with thionyl chloride to form 2-(methylthio)benzoyl chloride. The final step involves the reaction of this intermediate with ethylenediamine to form N-(6-methyl-1,3-benzothiazol-2-yl)ethanesulfonamide.

Scientific Research Applications

N-(6-methyl-1,3-benzothiazol-2-yl)ethanesulfonamide has been used in various scientific research applications, including as a fluorescent probe for the detection of metal ions such as copper and zinc. It has also been used as a pH indicator in biological systems. Additionally, N-(6-methyl-1,3-benzothiazol-2-yl)ethanesulfonamide has been used as an inhibitor of carbonic anhydrase, an enzyme that plays a role in the regulation of acid-base balance in the body.